Cas no 1361864-83-6 (5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid)
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid
-
- Inchi: 1S/C13H9Cl2NO3/c14-9-2-1-7(3-10(9)15)8-4-12(17)11(16-6-8)5-13(18)19/h1-4,6,17H,5H2,(H,18,19)
- InChI Key: RKFJWYMBLUIBSY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CN=C(CC(=O)O)C(=C1)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- XLogP3: 2.9
- Topological Polar Surface Area: 70.4
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002801-250mg |
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid |
1361864-83-6 | 97% | 250mg |
$646.00 | 2022-04-02 | |
| Alichem | A024002801-500mg |
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid |
1361864-83-6 | 97% | 500mg |
$989.80 | 2022-04-02 | |
| Alichem | A024002801-1g |
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid |
1361864-83-6 | 97% | 1g |
$1,831.20 | 2022-04-02 |
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic Acid: A Comprehensive Overview
5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid, identified by the CAS number 1361864-83-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with hydroxyl and dichlorophenyl substituents. The presence of these functional groups imparts distinctive chemical properties and biological activities, making it a valuable molecule for research and potential applications in drug development.
The synthesis of 5-(3,4-dichlorophenyl)-3-hydroxypyridine-2-acetic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency of its production. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing detailed insights into its molecular configuration.
One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 5-(3,4-dichlorophenyl)-3-hydroxypyridine-2-acetic acid exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals. This makes it a promising candidate for applications in the development of antioxidants for therapeutic use. Furthermore, research has shown that this compound may possess anti-inflammatory properties, opening avenues for its use in treating inflammatory diseases.
The pharmacological profile of 5-(3,4-dichlorophenyl)-3-hydroxypyridine-2-acetic acid has been investigated in preclinical models. Preclinical studies have highlighted its potential as a modulator of cellular signaling pathways involved in disease progression. For instance, it has been shown to influence the activity of key enzymes and receptors associated with neurodegenerative disorders and cancer. These findings underscore its potential role in drug discovery and development.
In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its versatility. Its ability to interact with various biological targets makes it a valuable tool for exploring new therapeutic strategies. Researchers are actively investigating its potential as a lead compound for developing drugs targeting specific pathological conditions.
From an environmental perspective, understanding the fate and toxicity of 5-(3,4-dichlorophenyl)-3-hydroxypyridine-2-acetic acid is crucial for ensuring its safe use. Studies on its environmental impact have revealed that it undergoes biodegradation under specific conditions, reducing potential risks to ecosystems. However, further research is needed to fully characterize its environmental behavior and assess any long-term effects.
In conclusion, 5-(3,4-dichlorophenyl)-3-hydroxypyridine-2-acetic acid (CAS No. 1361864-83-6) stands out as a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the advancement of science and medicine.
1361864-83-6 (5-(3,4-Dichlorophenyl)-3-hydroxypyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)